2-Oxohexanoate
Overview
Description
2-oxohexanoate is a medium-chain fatty acid anion that is the conjugate base of 2-oxohexanoic acid. It is a 2-oxo monocarboxylic acid anion and an oxo fatty acid anion. It derives from a hexanoate. It is a conjugate base of a 2-oxohexanoic acid.
Scientific Research Applications
Oxidation of Cyclohexanone Derivatives
Research highlights the oxidation of 2-methylcyclohexanone and cyclohexanone catalyzed by vanadium-containing heteropolyanions, producing various organic acids, including 6-oxoheptanoic acid and adipic acid, through the oxidation of 6-oxohexanoic acid. This study illustrates the potential of these reactions in synthesizing valuable organic compounds (Atlamsani, Brégeault, & Ziyad, 1993).
Spectroscopic Characterization of Oxametallacycle
High-resolution electron energy loss spectroscopy (HREELS) and Density Functional Theory (DFT) calculations were utilized to examine the reactions of 2-iodoethanol on the Ag(110) surface, leading to the formation and spectroscopic characterization of a stable surface oxametallacycle. This research provides insight into the reactions of oxygenates on metal surfaces, contributing to our understanding of surface chemistry and material science (Jones, Mavrikakis, Mark A. Barteau, & Vohs, 1998).
Biotechnological Applications and Synthesis
White Biotechnology for Green Chemistry
Biotechnologically produced 2-oxocarboxylic acids, such as 2-oxohexaric acid, are proposed as novel building blocks for subsequent organic syntheses. These compounds offer advantages over traditional chemical syntheses, including the use of renewable feedstock and the potential for environmentally friendly production processes. This aligns with the principles of white biotechnology and green chemistry, aiming to produce chemicals in a sustainable manner (Stottmeister, Aurich, Wilde, Andersch, Schmidt, & Sicker, 2005).
Modification of Deacetoxycephalosporin C Synthase
Site-directed mutagenesis was used to investigate the control of 2-oxoacid cosubstrate selectivity by deacetoxycephalosporin C synthase. The study explored the potential of mutant enzymes to utilize hydrophobic 2-oxoacids, such as 2-oxohexanoic acid, broadening the range of substrates that can be used in enzyme-catalyzed reactions. This research has implications for the production of novel compounds through biotechnological processes (Lee, Dai, Shiau, Schofield, & Lloyd, 2003).
Properties
Molecular Formula |
C6H9O3- |
|---|---|
Molecular Weight |
129.13 g/mol |
IUPAC Name |
2-oxohexanoate |
InChI |
InChI=1S/C6H10O3/c1-2-3-4-5(7)6(8)9/h2-4H2,1H3,(H,8,9)/p-1 |
InChI Key |
XNIHZNNZJHYHLC-UHFFFAOYSA-M |
SMILES |
CCCCC(=O)C(=O)[O-] |
Canonical SMILES |
CCCCC(=O)C(=O)[O-] |
Synonyms |
2-ketocaproate 2-oxohexanoate alpha-ketocaproic acid alpha-ketocaproic acid, sodium salt |
Origin of Product |
United States |
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